Cas no 1429744-87-5 (3-(oxetan-2-yl)propanoic acid)

3-(oxetan-2-yl)propanoic acid structure
3-(oxetan-2-yl)propanoic acid structure
Product Name:3-(oxetan-2-yl)propanoic acid
CAS No:1429744-87-5
MF:C6H10O3
MW:130.141802310944
MDL:MFCD28138791
CID:2105429
PubChem ID:83478756
Update Time:2023-11-20

3-(oxetan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanepropanoic acid
    • 3-(oxetan-2-yl)propanoic acid
    • FCH2701969
    • CID 83478756
    • MDL: MFCD28138791
    • Inchi: 1S/C6H10O3/c7-6(8)2-1-5-3-4-9-5/h5H,1-4H2,(H,7,8)
    • InChI Key: KRDFWGCVKLXKPE-UHFFFAOYSA-N
    • SMILES: O1CCC1CCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 246.6±13.0 °C(Predicted)
  • pka: 4.61±0.10(Predicted)

3-(oxetan-2-yl)propanoic acid Pricemore >>

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